Cas no 463-51-4 (Ethenone)
Ethenone structure
Product Name:Ethenone
Ethenone Chemical and Physical Properties
Names and Identifiers
-
- Ethenone
- (17B)-17-HYDROXY-2-(HYDROXYMETHYLENE)-4,17-DIMETHYL-ANDROST-4-EN-3-ONE
- ketene
- carbometene
- Carbomethene
- CETENE
- Ethen-1-one
- ETHONONE
- ethylene-oxide
- Keten
- KETO-ETHYLENE
- methylene ketone
- methyleneoxaethylene
- oxoethylene
- EINECS 207-336-9
- KETENE [MI]
- UNII-LEP3SM032A
- NS00020820
- FT-0626300
- LEP3SM032A
- InChI=1/C2H2O/c1-2-3/h1H
- FT-0653017
- Ethylenone
- KETENE [HSDB]
- 463-51-4
- Q421032
- CH2CO
- Ethylenone #
- HSDB 633
- 12071-23-7
- DTXSID1052113
- A804568
- CHEBI:48003
-
- Inchi： 1S/C2H2O/c1-2-3/h1H2
- InChI Key： CCGKOQOJPYTBIH-UHFFFAOYSA-N
- SMILES： O=C=C
Computed Properties
- Exact Mass: 42.01060
- Monoisotopic Mass: 42.010564683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 25.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.6600
- Melting Point: -150°
- Boiling Point: bp -56°
- Refractive Index: 1.3040 (estimate)
- PSA: 17.07000
- LogP: 0.00400
Ethenone Security Information
- Hazardous Material transportation number：UN 1955
- Hazard Level：2.3
- HazardClass：2.3
- Safety Term：2.3
Ethenone Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Ethenone Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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